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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the key physical properties of several branched C8

ketone isomers. The data presented is essential for researchers and professionals in drug

development and chemical synthesis, offering a basis for solvent selection, reaction condition

optimization, and compound characterization.

Data Summary
The following table summarizes the key physical properties of various branched C8 ketones.
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Compound
Name

Structure
Boiling Point
(°C)

Density (g/mL)
Refractive
Index (n20/D)

3-Methyl-2-

heptanone

CH₃C(=O)CH(C

H₃)CH₂CH₂CH₂C

H₃

157.85 - 164 0.8218 1.4172

4-Methyl-3-

heptanone

CH₃CH₂C(=O)C

H(CH₃)CH₂CH₂C

H₃

159.93 (est.) N/A N/A

5-Methyl-3-

heptanone

CH₃CH₂C(=O)C

H₂CH(CH₃)CH₂C

H₃

157 - 162 0.820 - 0.824 1.414 - 1.424

6-Methyl-2-

heptanone

CH₃C(=O)CH₂C

H₂CH₂CH(CH₃)₂
167 - 171 0.813 - 0.819 1.412 - 1.418

2,4-Dimethyl-3-

hexanone

(CH₃)₂CHC(=O)

CH(CH₃)CH₂CH₃
149.6 0.809 N/A

4,4-Dimethyl-2-

pentanone

CH₃C(=O)CH₂C(

CH₃)₃
125 - 130 0.809 1.404

N/A: Data not readily available in the searched literature.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Determination of Boiling Point (Capillary Method)
Objective: To determine the temperature at which a liquid's vapor pressure equals the

atmospheric pressure.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer
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Capillary tubes (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Sample of the C8 ketone

Procedure:

A small amount of the C8 ketone sample is placed into the small test tube.

A capillary tube, with its open end facing down, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil) for even heat distribution.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

escape, followed by the vapor of the sample, which will be observed as a stream of bubbles.

The heating is discontinued once a steady stream of bubbles emerges from the capillary

tube.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.[1][2]

Determination of Density (Pycnometry or Digital Density
Meter)
Objective: To measure the mass per unit volume of the liquid ketone.

Method 1: Pycnometry (ASTM D1217)

Apparatus:
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Pycnometer (a glass flask with a precise volume)

Analytical balance

Thermostatically controlled water bath

Sample of the C8 ketone

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the C8 ketone sample, taking care to avoid air bubbles.

The filled pycnometer is placed in a thermostatic bath to bring the sample to a specific

temperature (e.g., 20°C).

Once the temperature is stabilized, the volume is adjusted, and the pycnometer is removed,

cleaned, and weighed again.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.[3]

Method 2: Digital Density Meter (ASTM D4052)

Apparatus:

Digital density meter

Syringe for sample injection

Sample of the C8 ketone

Procedure:

The instrument is calibrated using air and distilled water.

A small volume of the C8 ketone sample is injected into the oscillating U-tube of the density

meter.
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The instrument measures the change in the oscillation frequency of the tube caused by the

sample and calculates the density.[3][4]

Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the ratio of the speed of light in a vacuum to its speed within the liquid

ketone, which is a characteristic property of the substance.

Apparatus:

Abbe refractometer

Light source (typically a sodium lamp, 589 nm)

Constant temperature water bath

Sample of the C8 ketone

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the C8 ketone sample are placed on the prism of the refractometer.

The prisms are closed, and the sample is allowed to reach thermal equilibrium, maintained

by the circulating water bath (typically at 20°C).

The light source is positioned, and the refractometer is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale.[5][6][7]

Determination of Water Solubility
Objective: To determine the extent to which the C8 ketone dissolves in water.

Apparatus:

Test tubes
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Graduated pipettes or burettes

Vortex mixer or shaker

Sample of the C8 ketone

Distilled water

Procedure:

A specific volume or mass of the C8 ketone is added to a test tube.

A known volume of distilled water is added incrementally.

After each addition, the mixture is vigorously agitated to facilitate dissolution.

The solution is observed for homogeneity. The point at which the solution becomes saturated

(i.e., no more ketone dissolves, and a separate phase is observed) or the ketone fully

dissolves is noted.

Solubility can be expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or

quantitatively (e.g., g/100 mL).[8][9]

Visualizations
The following diagram illustrates a general workflow for the physical characterization of a

branched C8 ketone.
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Workflow for Physical Property Determination of a Branched C8 Ketone

Sample Preparation

Physical Property Measurement

Data Analysis & Reporting

Obtain C8 Ketone Sample

Assess Purity (e.g., GC-MS)

Boiling Point Determination
(Capillary Method)

Characterize

Density Measurement
(Pycnometry/Digital Meter)

Characterize

Refractive Index Measurement
(Abbe Refractometer)

Characterize

Solubility Determination
(Water)

Characterize

Record and Analyze Data

Generate Comparison Report

Click to download full resolution via product page

Caption: Workflow for the physical characterization of a branched C8 ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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